Cas no 112776-37-1 (3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE)

• Product Name: 3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE
• CAS No: 112776-37-1
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• CID: 91400
• PubChem ID: 4151682
• Update Time: 2025-04-18

3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE Chemical and Physical Properties

Names and Identifiers

• 3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE
• N-(3,4-METHYLENEDIOXYBENZYLIDENE)BENZYLAMINE
• N-Benzylidene-3,4-(methylenedioxy)benzylamine
• N-(1,3-benzodioxol-5-ylmethyl)-1-phenylmethanimine
• benzylidene-piperonyl-amine
• Benzyliden-piperonyl-amin
• FT-0752760
• 112776-37-1
• DTXSID70399973
• 130517-95-2
• AKOS003267135
• N-benzylidene-piperonylamine

• Inchi： 1S/C15H13NO2/c1-2-4-12(5-3-1)9-16-10-13-6-7-14-15(8-13)18-11-17-14/h1-9H,10-11H2/b16-9+
• InChI Key： CBKQJQYYKJOYPF-CXUHLZMHSA-N
• SMILES： O1COC2C=CC(C/N=C/C3C=CC=CC=3)=CC1=2

Computed Properties

• Exact Mass: 239.09500
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 30.8Ų

Experimental Properties

• Color/Form: powder
• Density: g/cm3
• Melting Point: 69.5-70 °C(lit.)
• Boiling Point: 308.4°Cat760mmHg
• Flash Point: 140.3°C
• PSA: 30.82000
• LogP: 3.03440
• Solubility: Insoluble in water

3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-37/38-41-51/53
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36/37/39-45-61
• Risk Phrases：R25